Cas no 18087-03-1 ( )
structure
Product Name:
CAS No:18087-03-1
MF:C13H8Cl4O4S2
MW:434.142217636108
CID:906896
PubChem ID:228637
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 1-chloro-4-[dichloro-(4-chlorophenyl)sulfonylmethyl]sulfonylbenzene
- 1,1'-[(dichloromethanediyl)disulfonyl]bis(4-chlorobenzene)
- AC1L5GDE
- AC1Q6UA5
- AG-J-45636
- AR-1B4158
- Bis-(p-chlor-benzolsulfonyl)-dichlormethan
- CTK4D7737
- KST-1B1678
- NSC21717
- NSC-21717
- 18087-03-1
- DTXSID90281442
-
-
- Inchi: 1S/C13H8Cl4O4S2/c14-9-1-5-11(6-2-9)22(18,19)13(16,17)23(20,21)12-7-3-10(15)4-8-12/h1-8H
- InChI Key: QGXFXFJRPVJYBR-UHFFFAOYSA-N
- SMILES: ClC(S(C1C=CC(=CC=1)Cl)(=O)=O)(S(C1C=CC(=CC=1)Cl)(=O)=O)Cl
Computed Properties
- Exact Mass: 431.86204
- Monoisotopic Mass: 431.861812g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 551
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 85Ų
Experimental Properties
- PSA: 68.28
- LogP: 6.49150
Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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